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Compound of Interest

Compound Name: (2R)-2-hydroxyhexanoic acid

CAS No.: 43201-07-6

Cat. No.: B1599050

Get Quote

(2R)-2-hydroxyhexanoic acid is an alpha-hydroxy acid (AHA). Before addressing its disposal,

it is crucial to understand its inherent properties and associated hazards. This knowledge forms

the basis for the procedural choices outlined below. As a carboxylic acid, its primary hazard is

related to its acidic nature and irritant properties.

Table 1: Physicochemical Properties and GHS Hazard Identification
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Property Value Source(s)

Molecular Formula C₆H₁₂O₃ [1]

Molecular Weight 132.16 g/mol [1]

Appearance White to off-white solid [2]

Melting Point 60-62 °C [3][4]

Solubility Soluble in water and DMSO [2]

GHS Hazard Codes H315, H319, H335 [1][5]

Hazard Statements

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation

[1][5]

The Cardinal Rule: Safety First and Personal
Protective Equipment (PPE)
Given its classification as a skin, eye, and respiratory irritant, adherence to strict safety

protocols is non-negotiable.[1][5] The causality is clear: direct contact with the solid or its

solutions can cause inflammation and discomfort.

Mandatory PPE:

Eye Protection: Safety glasses with side shields or, preferably, chemical safety goggles are

required at all times.

Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves

before use and use proper removal technique to avoid skin contact.[6]

Body Protection: A standard laboratory coat is required.

Respiratory Protection: If handling large quantities or if dust generation is likely, use a

NIOSH-approved particulate respirator.[6]
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All handling and disposal procedures should be performed in a well-ventilated area, preferably

within a certified chemical fume hood.[6][7]

The Disposal Decision Framework
The appropriate disposal path for (2R)-2-hydroxyhexanoic acid depends on your facility's

capabilities, the composition of the waste stream, and, most importantly, your local, state, and

federal regulations. The U.S. Environmental Protection Agency (EPA) regulates hazardous

waste under the Resource Conservation and Recovery Act (RCRA), but state agencies often

have more stringent rules.[4][8]

The primary decision is whether to dispose of the chemical directly as hazardous waste or to

treat it on-site (i.e., neutralize it) to render it non-hazardous.
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Start: Waste (2R)-2-hydroxyhexanoic acid

Is the waste mixed with
other hazardous chemicals?

Does your institution's policy
and local regulations permit

on-site neutralization of
corrosive waste?

No (Pure Acid)

Path A:
Dispose as Hazardous Waste

Yes

No

Path B:
On-Site Neutralization

Yes

Follow Protocol 4.1:
Collect, Label, and Store

Follow Protocol 4.2:
Neutralize to pH 6.0-8.0

Arrange for pickup by
EHS / licensed waste vendor

Dispose of neutralized solution
down sanitary sewer with copious

amounts of water (if permitted)

Click to download full resolution via product page

Caption: Disposal Decision Flowchart for (2R)-2-hydroxyhexanoic Acid.
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Step-by-Step Disposal Protocols
Path A: Disposal as Hazardous Chemical Waste (Without
Neutralization)
This is the most straightforward and universally compliant method. It treats the acid as

hazardous waste from cradle to grave, ensuring regulatory adherence without on-site chemical

treatment.

Causality: By segregating and properly labeling the waste, you prevent accidental mixing with

incompatible chemicals (e.g., bases, oxidizers) and ensure the licensed disposal facility has

accurate information for safe handling.[2][3][9]

Methodology:

Container Selection: Choose a dedicated, leak-proof, and chemically compatible waste

container. A high-density polyethylene (HDPE) container with a screw cap is ideal.

Waste Collection:

Solid Waste: Carefully transfer any unused solid (2R)-2-hydroxyhexanoic acid into the

waste container.

Contaminated Labware: Place any contaminated items, such as weighing boats, gloves,

or pipette tips, into a separate, clearly labeled container for solid chemical waste.[7]

Aqueous Solutions: Collect aqueous solutions of the acid in a dedicated liquid waste

container. Do not mix with other waste streams like halogenated solvents.[2][10]

Labeling: Immediately label the container with the words "Hazardous Waste." The label must

clearly state the full chemical name, "(2R)-2-hydroxyhexanoic Acid," and list all

components if it is a solution. Also, indicate the hazard characteristics: "Corrosive (Acid),"

"Irritant."[9][10]

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[3]
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Ensure the container is kept in secondary containment (e.g., a chemical-resistant tray or

tub) to contain any potential leaks.

Store acids away from bases, cyanides, and reactive metals.

Disposal: Keep the container sealed. Once it is full or has been in storage for the maximum

allowable time (e.g., 12 months for academic labs under Subpart K), contact your institution's

Environmental Health and Safety (EHS) department for pickup and disposal by a licensed

hazardous waste vendor.[11]

Path B: On-Site Treatment via Neutralization
This protocol is only for facilities where on-site treatment of characteristic hazardous waste is

permitted. The goal is to neutralize the acidity, which is the primary hazardous characteristic,

potentially allowing for disposal as non-hazardous waste.

Causality: The reaction of an acid with a weak base, like sodium bicarbonate, produces a salt,

water, and carbon dioxide gas. This process raises the pH to a neutral range (~7), removing

the corrosive hazard.[1] Using a weak base is preferable to a strong base (like NaOH) for

small-scale lab neutralization as the reaction is less exothermic and easier to control.

Methodology:

Preparation:

Perform this procedure in a chemical fume hood.

Prepare a saturated solution of sodium bicarbonate (baking soda) or a 10-15% solution.

[12]

Have pH indicator strips or a calibrated pH meter ready.

Place the beaker or flask containing the acidic solution in a larger container (ice bath) to

manage any heat generated.

Neutralization:
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Slowly and carefully add the sodium bicarbonate solution to the acidic waste while stirring

gently. The key is to add the base to the acid.

You will observe effervescence (fizzing) as carbon dioxide gas is released. Add the base in

small increments, allowing the fizzing to subside before adding more to prevent overflow.

[1]

pH Monitoring:

Periodically check the pH of the solution using a pH strip or meter.

Continue adding the basic solution until the pH is stable within a neutral range, typically

between 6.0 and 8.0.

Final Disposal:

Once neutralized, consult your local regulations. If the solution contains no other

hazardous materials, it may be permissible to discharge it to the sanitary sewer with

copious amounts of running water.[1][13]

Crucial Caveat: This final step is entirely dependent on your local wastewater authority's

rules. Always verify before proceeding. If in doubt, containerize the neutralized solution,

label it as "Neutralized (2R)-2-hydroxyhexanoic acid solution, pH 7," and have it

removed by EHS.

Emergency Procedure: Spill Management
In the event of a spill, immediate and correct action is vital to prevent exposure and

contamination.

Alert Personnel: Immediately alert others in the area.

Evacuate (If Necessary): For a large spill, evacuate the area and contact EHS.

Don PPE: Before cleaning, don the full mandatory PPE described in Section 2.

Containment & Cleanup:
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For a solid spill, gently cover the powder to minimize dust.[10]

Carefully sweep the solid material into a designated waste container. Avoid creating dust.

[6]

For a liquid spill, cover with an acid-neutralizing absorbent material (such as sodium

bicarbonate or a commercial spill kit absorbent).

Once absorbed, scoop the material into a suitable container.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Label the container with the spill cleanup debris and manage it as hazardous

waste according to Protocol 4.1.

By adhering to these detailed procedures, researchers can ensure the safe and compliant

disposal of (2R)-2-hydroxyhexanoic acid, upholding their commitment to laboratory safety

and environmental stewardship.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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